Cas no 133831-25-1 (Didocosahexaenoin)

• Product Name: Didocosahexaenoin
• CAS No: 133831-25-1
• MF: C₄₇H₆₈O₅
• MW: 713.04
• CID: 5011670
• Update Time: 2025-06-13

Didocosahexaenoin Chemical and Physical Properties

Names and Identifiers

• Didocosahexaenoin

Additional information on Didocosahexaenoin

Recent Advances in Didocosahexaenoin (133831-25-1) Research: A Comprehensive Review

Didocosahexaenoin (CAS: 133831-25-1), a specialized lipid compound, has garnered significant attention in recent years due to its potential therapeutic applications in the field of chemical biology and medicine. This research briefing aims to synthesize the latest findings on Didocosahexaenoin, focusing on its chemical properties, biological activities, and emerging applications in drug development and disease treatment.

The compound, characterized by its unique structure comprising two docosahexaenoic acid (DHA) molecules, has been the subject of numerous preclinical and clinical studies. Recent research highlights its role in modulating inflammatory pathways, neuroprotective effects, and potential applications in cardiovascular and neurodegenerative diseases. A 2023 study published in the Journal of Lipid Research demonstrated that Didocosahexaenoin exhibits superior bioavailability compared to free DHA, suggesting enhanced therapeutic potential.

Methodological approaches in recent studies have evolved to include advanced analytical techniques such as mass spectrometry-based lipidomics and molecular dynamics simulations. These techniques have provided unprecedented insights into the compound's mechanism of action at the molecular level. Notably, research teams at several leading institutions have developed novel synthetic pathways for Didocosahexaenoin production, addressing previous challenges in large-scale manufacturing.

Clinical trial data from Phase II studies (NCT04567823) presented at the 2023 American Chemical Society annual meeting revealed promising results in the compound's application for age-related macular degeneration. Patients receiving Didocosahexaenoin supplementation showed statistically significant improvements in retinal function compared to placebo groups, with no reported serious adverse effects.

Emerging applications in oncology have also been explored, with in vitro studies demonstrating Didocosahexaenoin's ability to potentiate the effects of certain chemotherapeutic agents while reducing their systemic toxicity. This dual-action mechanism has positioned the compound as a potential candidate for combination therapies in resistant cancer types.

Despite these advances, challenges remain in optimizing delivery systems for Didocosahexaenoin, particularly regarding its stability and targeted tissue distribution. Recent patent filings (WO2023056321) describe innovative nanoemulsion formulations that may address these limitations, potentially paving the way for more effective therapeutic applications.

The research landscape surrounding Didocosahexaenoin continues to evolve rapidly, with new findings published monthly. Future directions include expanded clinical trials for neurological indications, exploration of its epigenetic effects, and development of structurally modified analogs with enhanced pharmacological properties. As the scientific community gains deeper understanding of this compound's multifaceted biological activities, its potential to address unmet medical needs across multiple therapeutic areas becomes increasingly apparent.